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Compound of Interest

Compound Name: D-Penicillamine disulfide

Cat. No.: B148985 Get Quote

Essential Safety and Handling Guide for D-
Penicillamine Disulfide
This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for laboratory professionals handling D-Penicillamine disulfide. The following

procedural guidance is designed to ensure the safe handling of this compound, building a

foundation of safety and trust for researchers, scientists, and drug development professionals.

Hazard Identification and Safety Data
D-Penicillamine disulfide is classified with specific hazards that require stringent safety

measures.[1] It is known to cause skin and serious eye irritation and may cause respiratory

irritation.[1]

Hazard Class & Code Description Source

Skin Irrit. 2 (H315) Causes skin irritation. [1]

Eye Irrit. 2 (H319) Causes serious eye irritation. [1]

STOT SE 3 (H335)
May cause respiratory

irritation.
[1]
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Precautionary Statement

Code
Description Source

P261 Avoid breathing dust. [1]

P264
Wash hands and any exposed

skin thoroughly after handling.
[1][2]

P271
Use only outdoors or in a well-

ventilated area.
[1]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[1][3]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.
[1]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is mandatory to ensure personnel safety and

prevent contamination.

Engineering Controls and Personal Protective
Equipment (PPE)

Primary Engineering Control: All handling of D-Penicillamine disulfide powder must be

conducted in a laboratory fume hood or another appropriate form of local exhaust ventilation

to minimize inhalation exposure.[4]

Eye and Face Protection: Wear tightly fitting safety goggles or glasses with side-shields

conforming to EN166 (EU) or NIOSH (US) standards.[4][5]
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Skin Protection:

Gloves: Handle with impervious gloves (e.g., Nitrile rubber) inspected for integrity before

use.[3][4] Follow proper glove removal technique to avoid skin contact.[5]

Clothing: Wear a lab coat, impervious clothing, or a protective suit to prevent skin

exposure.[4][5]

Respiratory Protection: For nuisance exposures or if dust formation is unavoidable, use a

type N95 (US) or type P1 (EU EN 143) particle respirator.[5] For higher-level protection, use

appropriate respirator cartridges tested and approved under government standards like

NIOSH or CEN.[5]

Safe Handling and Use
Preparation: Before handling, ensure all safety precautions have been read and understood.

[3][6] Obtain special instructions before use if necessary.[3]

Avoiding Exposure: Avoid breathing dust, fumes, or gas.[5] Avoid contact with skin and eyes.

[7] Do not ingest the material.[8]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[2][4] Contaminated

work clothing should not be allowed out of the workplace.[6]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7] Store

locked up.[3][6]

Emergency Procedures
Inhalation: If breathing is difficult, remove the person to fresh air and keep them at rest in a

position comfortable for breathing.[2][4] If symptoms develop or persist, call a physician.[4]

Skin Contact: Immediately take off contaminated clothing.[4] Wash the affected area with

soap and plenty of water.[4][5] If skin irritation occurs, seek medical advice.[2]

Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15 minutes, also

under the eyelids.[2][4][5] Consult a doctor.[4][5]
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Ingestion: Rinse the mouth with water.[4][5] Do not induce vomiting.[4] Never give anything

by mouth to an unconscious person and call a doctor or Poison Control Center immediately.

[4]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Caption: Workflow for the safe handling of D-Penicillamine disulfide.
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Disposal Plan
Proper disposal of D-Penicillamine disulfide and associated contaminated materials is critical

to prevent environmental contamination and ensure regulatory compliance.

Product Disposal: Unused, surplus, or expired D-Penicillamine disulfide is considered

hazardous waste.[7] It should be offered to a licensed professional waste disposal company.

[4][5] The material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[4][5]

Contaminated Packaging: Dispose of containers as hazardous or special waste at a

designated collection point.[4][7] Do not reuse empty containers.

Regulatory Compliance: Ensure that all federal, state, and local regulations regarding the

disposal of this material are strictly followed.[4] Do not allow the product to enter drains,

water courses, or the ground.[4][5] Waste codes should be assigned by the user based on

the specific application for which the product was used.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling D-
Penicillamine disulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148985#personal-protective-equipment-for-handling-
d-penicillamine-disulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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